Methyl 5-ethyl-2-isothiocyanatothiophene-3-carboxylate

• IUPAC Name: methyl 5-ethyl-2-isothiocyanatothiophene-3-carboxylate
• InChI: InChI=1S/C9H9NO2S2/c1-3-6-4-7(9(11)12-2)8(14-6)10-5-13/h4H,3H2,1-2H3
• InChI Key: SEZYICRKXZJPEI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)N=C=S)C(=O)OC
• Molecular Formula: C9H9NO2S2
• Molecular Weight: 227.3 g/mol
• CAS No.: 869946-96-3

Description

Methyl 5-ethyl-2-isothiocyanatothiophene-3-carboxylate is a useful research compound. Its molecular formula is C9H9NO2S2 and its molecular weight is 227.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Practical Preparation : A study described a safe and efficient process for preparing ethyl 2-methylthiophene-3-carboxylate, a compound structurally similar to Methyl 5-ethyl-2-isothiocyanatothiophene-3-carboxylate, offering advantages like operational simplicity and avoidance of strong bases (Kogami & Watanabe, 2011).

• Synthesis of Thieno[3,4-d]pyrimidines : The reactions of ethyl 3-amino-4-carbamoyl-5-methylthiophene-2-carboxylate with 1,3-dicarbonyl compounds lead to the formation of thieno[3,4-d]pyrimidine derivatives (Ryndina et al., 2002).

• Fluorescence Property : Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, structurally related to the query compound, was synthesized and its novel fluorescence property was investigated (Guo Pusheng, 2009).

Applications in Material Science and Pharmacology

• Palladium-Catalysed Direct Heteroarylations : The use of methyl 5-bromo-2-furoate and ethyl 5-bromothiophene-2-carboxylate in palladium-catalysed direct arylation of heteroaromatics enables the formation of biheteroaryls in high yields, demonstrating their utility in material science (Fu et al., 2012).

• Phase Transfer Catalysis : Ethyl 3-amino-4-arylthiophene-2-carboxylates were synthesized using an eco-friendly phase transfer catalysis technique, indicating the potential for green chemistry applications (Shah, 2011).

• Synthesis of Bis-Heterocyclic Monoazo Dyes : Ethyl 2-amino-5-methyl-4-(phenylcarbamoyl)thiophene-3-carboxylate was used to synthesize novel bis-heterocyclic monoazo dyes based on the thiophene ring, showcasing its role in dye chemistry (Karcı & Karcı, 2012).

• Antimicrobial Evaluation : Ethyl 2-amino-5-benzoyl-4-methylthiophene-3-carboxylate was utilized in the synthesis of different substituted thiophenes, which exhibited promising antimicrobial activities, indicating potential pharmacological applications (Abu‐Hashem et al., 2011).

• Dyeing Polyester Fibres : Ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate was used in the synthesis of heterocyclic disperse dyes for dyeing polyester fibers, illustrating its application in textile industries (Iyun et al., 2015).